Cas no 1807606-59-2 (Bepotastine N-Butyl Ester)

• Product Name: Bepotastine N-Butyl Ester
• CAS No: 1807606-59-2
• MF: C₂₅H₃₃ClN₂O₃
• MW: 0
• CID: 4744459
• Update Time: 2025-06-09

Bepotastine N-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• Bepotastine N-Butyl Ester

Additional information on Bepotastine N-Butyl Ester

Bepotastine N-Butyl Ester (CAS No. 1807606-59-2): A Comprehensive Overview of Its Properties and Applications

In the realm of pharmaceutical chemistry, Bepotastine N-Butyl Ester (CAS No. 1807606-59-2) has emerged as a compound of significant interest due to its unique structural and functional properties. This ester derivative of Bepotastine, a well-known antihistamine, is gaining attention for its potential applications in drug formulation and delivery systems. Researchers and industry professionals are increasingly exploring its pharmacokinetic profile, stability, and bioavailability, making it a hot topic in modern medicinal chemistry.

The compound's chemical structure features a butyl ester group attached to the Bepotastine backbone, which enhances its lipophilicity and potentially improves its absorption characteristics. This modification is particularly relevant in the context of topical drug delivery, a field that has seen exponential growth due to the rising demand for non-invasive treatment options. With the global focus on patient-centric therapies, Bepotastine N-Butyl Ester is being studied for its ability to provide sustained release and targeted action, addressing common challenges in dermatological and ophthalmic applications.

One of the most frequently searched questions about Bepotastine N-Butyl Ester revolves around its mechanism of action and how it compares to its parent compound, Bepotastine. Studies suggest that the esterification process may alter the compound's interaction with histamine receptors, potentially offering a more prolonged therapeutic effect. This aligns with the growing interest in long-acting formulations, especially in the treatment of chronic conditions like allergic conjunctivitis and dermatitis. Additionally, the compound's metabolic pathway is a key area of investigation, as it could influence its safety and efficacy profile.

From a synthetic chemistry perspective, the production of Bepotastine N-Butyl Ester involves precise control over reaction conditions to ensure high yield and purity. The use of green chemistry principles in its synthesis is another trending topic, as the pharmaceutical industry moves toward more sustainable practices. Researchers are also exploring the compound's compatibility with various excipients and formulation technologies, such as nanoemulsions and micellar systems, to enhance its performance in final products.

In the context of regulatory compliance, Bepotastine N-Butyl Ester is being evaluated for its adherence to international guidelines, including those set by the FDA and EMA. This is particularly important given the increasing scrutiny of excipient safety and the need for robust quality control measures. The compound's stability under various storage conditions is another critical factor, as it directly impacts shelf life and patient outcomes.

As the demand for innovative drug delivery systems continues to rise, Bepotastine N-Butyl Ester stands out as a promising candidate for future developments. Its potential to address unmet medical needs, coupled with its versatility in formulation, makes it a subject of ongoing research and discussion. Whether you're a pharmaceutical scientist, a formulation expert, or simply curious about the latest advancements in drug design, this compound offers a fascinating glimpse into the future of therapeutics.